Cas no 1805049-53-9 (Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805049-53-9
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4811862
• Update Time: 2023-08-19

Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C8H5Br2F2NO2/c1-15-8(14)3-2-4(9)5(7(11)12)13-6(3)10/h2,7H,1H3
• InChI Key： JMJGBWDGJNYGLB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(N=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2